3-cyclopentyl-4-methyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine

• IUPAC Name: 3-cyclopentyl-4-methyl-N-phenyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C15H18N2S/c1-12-11-18-15(16-13-7-3-2-4-8-13)17(12)14-9-5-6-10-14/h2-4,7-8,11,14H,5-6,9-10H2,1H3
• InChI Key: JTCZUEHHHDXIKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=NC2=CC=CC=C2)N1C3CCCC3
• Molecular Formula: C15H18N2S
• Molecular Weight: 258.4 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives is a topic of ongoing research. Various methods have been developed, but the specifics can vary greatly depending on the exact structure of the compound.

Molecular Structure Analysis

Thiazoles are planar, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Thiazoles can undergo various chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antitumor Activity

• Thiazole derivatives, including compounds like 3-cyclopentyl-4-methyl-N-phenyl-2,3-dihydro-1,3-thiazol-2-imine, have shown promise as potential antitumor agents. .

Antimicrobial Properties

• Thiazoles exhibit antimicrobial activity against bacteria, fungi, and other pathogens. .

Neuroprotective Effects

• Some thiazole derivatives demonstrate neuroprotective properties. Researchers study their ability to prevent neuronal damage and promote neural cell survival. .

Analgesic and Anti-Inflammatory Potential

• Thiazoles have been explored as potential analgesics and anti-inflammatory agents. .

Antiviral Activity

• Thiazole-based compounds may exhibit antiviral effects. Researchers study their ability to inhibit viral replication and prevent infection. .

Catalysis and Organic Synthesis

• Beyond biological applications, thiazoles are also used in catalytic reactions. For instance, recent research has explored the protodeboronation of pinacol boronic esters using thiazole derivatives. .

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific targets would depend on the exact biological activity exhibited by this compound.

Mode of Action

Thiazole compounds generally interact with their targets through the thiazole ring, which is a planar, aromatic heterocycle . The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

These could potentially include pathways related to inflammation, pain perception, microbial growth, viral replication, neuronal function, and tumor growth .

Result of Action

Based on the known activities of thiazole derivatives, potential effects could include reduced inflammation, alleviation of pain, inhibition of microbial growth or viral replication, protection of neurons, and inhibition of tumor growth .

Safety and Hazards

The safety and hazards of a specific thiazole derivative would depend on its exact structure. It’s important to refer to the relevant safety data sheets or other resources for specific information.

Future Directions

Thiazoles and their derivatives continue to be a topic of active research due to their wide range of applications in the field of drug design and discovery. Future work may involve the synthesis of new thiazole derivatives and the exploration of their biological activities.